An In-depth Technical Guide to the Solubility of 1-tert-butyl-1H-benzimidazol-5-amine
An In-depth Technical Guide to the Solubility of 1-tert-butyl-1H-benzimidazol-5-amine
Abstract
This technical guide provides a comprehensive framework for understanding and determining the solubility of 1-tert-butyl-1H-benzimidazol-5-amine (CAS: 35681-34-6), a benzimidazole derivative of interest to the pharmaceutical and life sciences industries. Recognizing the general absence of published experimental solubility data for this specific compound, this document serves as a critical resource for researchers. It begins by establishing the fundamental importance of solubility in drug discovery and development. It then details the physicochemical properties of the target molecule, offering a predictive assessment of its solubility profile in various common solvents based on its structural characteristics. The core of this guide is dedicated to outlining rigorous, step-by-step experimental protocols for determining both thermodynamic (equilibrium) and kinetic solubility, the two most critical measures in preclinical development. These protocols are designed to be self-validating and are grounded in established, authoritative methodologies. Finally, the guide discusses the interpretation of solubility data and its direct application in advancing drug development programs.
Introduction: The Critical Role of Solubility in Drug Development
Solubility, the ability of a compound to dissolve in a solvent to form a homogeneous solution, is a foundational physicochemical property that dictates the trajectory of a drug candidate.[1][2] In pharmaceutical sciences, aqueous solubility is of paramount importance, as a drug must be in solution at the site of absorption—typically the gastrointestinal tract—to be bioavailable.[3] An estimated 40% of approved drugs and up to 90% of compounds in the development pipeline are poorly soluble, making solubility a primary challenge for formulation scientists and medicinal chemists.[4]
Poor solubility can lead to a cascade of undesirable outcomes, including:
-
Low Bioavailability: Inadequate absorption after oral administration, leading to sub-therapeutic plasma concentrations.[3]
-
High Pharmacokinetic Variability: Inconsistent absorption between and within patients.[4]
-
Increased Development Costs: Requirement for complex and expensive formulation strategies to enhance solubility.[4]
-
Unreliable In Vitro Assay Results: Precipitation of the compound in assay media can lead to misleading structure-activity relationship (SAR) data.[5]
It is crucial to distinguish between two key types of solubility measurements:
-
Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent at a specific temperature when the dissolved and solid states are in equilibrium.[6] This value is critical for preformulation and understanding the most stable state of the drug.[7]
-
Kinetic Solubility: This measures the concentration at which a compound precipitates from a supersaturated solution, often generated by diluting a concentrated stock (e.g., in DMSO) into an aqueous buffer.[6] It is a high-throughput measurement used in early discovery to quickly rank compounds and identify potential liabilities.[7][8]
This guide will provide the necessary theoretical background and practical protocols to assess both forms of solubility for 1-tert-butyl-1H-benzimidazol-5-amine.
Physicochemical Profile of 1-tert-butyl-1H-benzimidazol-5-amine
Understanding the molecular structure and inherent physicochemical properties of 1-tert-butyl-1H-benzimidazol-5-amine is the first step toward predicting its solubility behavior.
Chemical Structure:
Figure 1: Chemical structure of 1-tert-butyl-1H-benzimidazol-5-amine.
The molecule's structure reveals a duality: a polar, aromatic benzimidazole core containing a basic amine group (NH2) capable of hydrogen bonding, and a bulky, nonpolar tert-butyl group which increases lipophilicity. This balance between hydrophilic and lipophilic regions will govern its solubility.
Physicochemical Properties:
While extensive experimental data is not publicly available, the following table summarizes key known and computationally predicted properties that directly influence solubility.
| Property | Value | Source | Significance for Solubility |
| CAS Number | 35681-34-6 | [9] | Unique chemical identifier. |
| Molecular Formula | C₁₁H₁₅N₃ | [9] | |
| Molecular Weight | 189.26 g/mol | Influences diffusion and crystal lattice energy. | |
| XLogP3 (Predicted) | 2.6 | [4] (Similar Compound) | A measure of lipophilicity. A value between 0 and 3 is often considered optimal for oral bioavailability, suggesting a balance.[10] |
| pKa (Predicted) | 4.5 - 5.5 | [5] (Benzimidazole class) | The amine group will be protonated and more soluble at pH values below the pKa. Solubility will decrease as pH increases. |
| Hydrogen Bond Donors | 1 (from -NH₂) | Computed | The amine group can donate hydrogen bonds, enhancing solubility in polar protic solvents. |
| Hydrogen Bond Acceptors | 2 (from ring nitrogens) | Computed | The imidazole nitrogens can accept hydrogen bonds, contributing to solubility in protic solvents. |
| Topological Polar Surface Area (TPSA) | 54.7 Ų | (Isomer) | Reflects the polar surface area; values < 140 Ų are generally associated with good cell permeability. |
Predictive Assessment of Solubility
Based on the "like dissolves like" principle and the physicochemical properties outlined above, a qualitative solubility profile can be predicted. The benzimidazole core suggests solubility in polar solvents, while the tert-butyl group may confer some solubility in less polar organic solvents.
| Solvent Class | Representative Solvents | Predicted Solubility | Rationale |
| Polar Protic | Water, Methanol, Ethanol | Low to Moderate | The polar amine and imidazole groups can form hydrogen bonds with protic solvents. However, the bulky, nonpolar tert-butyl group will limit aqueous solubility. Solubility in alcohols is expected to be higher than in water. |
| Polar Aprotic | DMSO, DMF, Acetone | High | These solvents are excellent at disrupting intermolecular forces and can engage in strong dipole-dipole interactions with the polar benzimidazole core. DMSO and DMF are particularly effective solvating agents for a wide range of organic compounds. |
| Non-Polar | Hexane, Toluene | Low | The overall polarity of the molecule makes it unlikely to be soluble in highly non-polar, non-aromatic solvents like hexane. |
| Chlorinated | Dichloromethane (DCM) | Moderate | DCM offers a balance of polarity and is often a good solvent for compounds with both polar and non-polar features. |
| Aqueous Buffers | Phosphate-Buffered Saline (PBS) | pH-Dependent | Solubility will be significantly higher at acidic pH (e.g., pH < 4) where the amine group is fully protonated, and will decrease as the pH approaches and exceeds the pKa.[10] |
Experimental Determination of Solubility: Methodologies and Protocols
To move beyond prediction, rigorous experimental measurement is essential. The following sections provide detailed, field-proven protocols for determining thermodynamic and kinetic solubility.
Thermodynamic (Equilibrium) Solubility Determination
The "gold standard" for determining thermodynamic solubility is the Shake-Flask Method . This method ensures that the system reaches equilibrium, providing the most accurate and relevant value for formulation and biopharmaceutical classification.
Caption: Workflow for determining thermodynamic solubility via the shake-flask method.
-
Preparation: Accurately weigh an excess amount of solid 1-tert-butyl-1H-benzimidazol-5-amine (e.g., 1-2 mg) into a glass vial. The key is to have undissolved solid remaining at the end of the experiment.
-
Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired solvent or buffer (e.g., phosphate buffer at pH 7.4) to the vial.
-
Equilibration: Seal the vials tightly. Place them in a shaker or rotator set to a constant temperature (typically 25°C or 37°C). Agitate the mixture for a sufficient duration to ensure equilibrium is reached, typically 24 to 72 hours.[6] Visual inspection for remaining solid should be performed at time points (e.g., 24h, 48h) to confirm equilibrium.
-
Phase Separation: After equilibration, cease agitation and allow the vials to stand at the same constant temperature to let the excess solid settle. Centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet any remaining suspended particles.
-
Sample Collection: Carefully withdraw an aliquot of the clear supernatant.
-
Filtration: Filter the collected supernatant through a low-binding filter (e.g., a 0.45 µm PTFE or PVDF syringe filter) to remove any final traces of undissolved solid. The first few drops should be discarded to saturate any potential binding sites on the filter.
-
Quantification: Prepare a series of calibration standards of the compound in a suitable solvent. Analyze both the filtered sample and the standards using a validated analytical method such as HPLC-UV or LC-MS/MS to determine the concentration.
-
Calculation: The determined concentration of the filtered supernatant is the thermodynamic solubility of the compound under the tested conditions.
Kinetic Solubility Determination
Kinetic solubility assays are designed for higher throughput and are common in early drug discovery. They measure the point of precipitation from a supersaturated solution.
Caption: Workflow for high-throughput kinetic solubility determination.
-
Stock Solution: Prepare a high-concentration stock solution of 1-tert-butyl-1H-benzimidazol-5-amine, typically 10-20 mM in 100% DMSO.[5]
-
Plate Preparation: Using a liquid handler, dispense a small volume (e.g., 1-2 µL) of the DMSO stock solution into the wells of a 96-well microplate. Often, a serial dilution is performed in DMSO across the plate to test a range of concentrations.
-
Buffer Addition: Rapidly add the aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the final desired concentrations. The final DMSO concentration should be kept low and consistent (e.g., 1-2%) to minimize co-solvent effects.
-
Incubation: Seal the plate and shake for a defined period, typically 1 to 2 hours, at room temperature.[5]
-
Detection & Quantification: The amount of precipitate is measured. Two common methods are:
-
Nephelometry: The plate is read on a nephelometer, which measures light scattering caused by insoluble particles. The concentration at which light scattering significantly increases above background is the kinetic solubility.[7]
-
Direct UV after Filtration: The plate is filtered through a 96-well filter plate. The concentration of the compound in the filtrate (the soluble fraction) is then determined by UV/Vis spectroscopy using a plate reader.[7] A calibration curve is used to convert absorbance to concentration.
-
Data Interpretation and Application
The solubility values obtained are not merely numbers; they are actionable data that guide critical decisions in drug development:
-
Lead Optimization: If the measured solubility is low (<10 µM), medicinal chemists may prioritize structural modifications to improve this property. Comparing thermodynamic and kinetic solubility can also be informative; a large difference may indicate that the compound readily forms supersaturated solutions, which can sometimes be leveraged in formulations.
-
Formulation Development: Thermodynamic solubility data across different pH values and in biorelevant media (e.g., FaSSIF, FeSSIF) is essential for designing oral dosage forms. This data helps determine if salt formation, pH adjustment, or enabling technologies like amorphous solid dispersions are necessary.
-
Biopharmaceutical Classification System (BCS): Aqueous solubility is a key parameter in the BCS, which classifies drugs based on their solubility and permeability. This classification can guide regulatory strategy and potentially allow for biowaivers for certain in vivo studies.
Conclusion
While published experimental solubility data for 1-tert-butyl-1H-benzimidazol-5-amine is scarce, a robust assessment of its potential solubility profile can be made through analysis of its physicochemical properties. Its amphiphilic nature, with both polar and non-polar moieties, suggests a nuanced solubility that will be highly dependent on the solvent system and pH. This guide provides the essential, authoritative protocols for researchers to experimentally determine both the thermodynamic and kinetic solubility of this compound. By rigorously applying these methods, scientists and drug developers can generate the critical data needed to understand its behavior, optimize its properties, and make informed decisions to advance their research and development programs.
References
-
Drug Target Review. The Importance of Solubility for New Drug Molecules. Available from: [Link]
- Avdeef, A. (2007). The Rise of pH-Metric LogP. In: Pharmacokinetic Profiling in Drug Research. Methods and Principles in Medicinal Chemistry. Wiley-VCH.
-
PubChem. 1-Butylbenzimidazole. National Center for Biotechnology Information. Available from: [Link]
-
MDPI. A Comprehensive Study of N-Butyl-1H-Benzimidazole. Available from: [Link]
-
PubChem. 1-Benzyl-1H-benzimidazol-5-amine. National Center for Biotechnology Information. Available from: [Link]
-
PubChem. tert-Butyl 4-(1H-benzimidazol-2-yl)piperidine-1-carboxylate. National Center for Biotechnology Information. Available from: [Link]
-
Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. Towards Data Science. Available from: [Link]
-
ResearchGate. Theoretical calculation of the pKa values of some drugs in aqueous solution. Available from: [Link]
-
Cheméo. tert-butyl-n-amyl-amine - Chemical & Physical Properties. Available from: [Link]
-
PubMed. Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives by capillary electrophoresis. National Center for Biotechnology Information. Available from: [Link]
- Google Patents. Tool for lipophilicity determination in drug discovery basic and neutral compounds.
-
AZoLifeSciences. Importance of Solubility and Lipophilicity in Drug Development. Available from: [Link]
-
Blogs - News. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction. Available from: [Link]
-
Bio-protocol. Determination of Thermodynamic Solubility. Available from: [Link]
-
PubMed. In vitro solubility assays in drug discovery. National Center for Biotechnology Information. Available from: [Link]
-
Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available from: [Link]
-
Veranova. Improving solubility and accelerating drug development. Available from: [Link]
-
Pion Inc. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Available from: [Link]
-
protocols.io. In-vitro Thermodynamic Solubility. Available from: [Link]
-
PubMed. Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. National Center for Biotechnology Information. Available from: [Link]
-
AxisPharm. Kinetic Solubility Assays Protocol. Available from: [Link]
-
ACS Publications. Solubility of Benzimidazoles in Alcohols. Journal of Chemical & Engineering Data. Available from: [Link]
Sources
- 1. 1-tert-butyl-3-[2-[[4-[4-(2-chlorophenyl)-2-cyclopropyl-1H-imidazol-5-yl]pyrimidin-2-yl]amino]ethyl]urea | C23H28ClN7O | CID 44448669 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 1-Butyl-1H-benzimidazol-5-amine|CAS 73857-61-1 [benchchem.com]
- 3. 1-t-Butylimidazole | C7H12N2 | CID 142665 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 1-Butylbenzimidazole | C11H14N2 | CID 410458 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. echemi.com [echemi.com]
- 7. 1-tert-Butyl-1h-benzimidazol-5-amine | 35681-34-6 [sigmaaldrich.com]
- 8. sigmaaldrich.com [sigmaaldrich.com]
- 9. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
- 10. US20020161528A1 - Tool for lipophilicity determination in drug discovery basic and neutral compounds - Google Patents [patents.google.com]
